N-(1,3-dioxoisoindol-5-yl)-4-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,3-dioxoisoindol-5-yl)-4-methylbenzamide, also known as DMXAA, is a synthetic compound that has gained considerable attention in the field of cancer research due to its ability to selectively target tumor blood vessels. It was first discovered in the 1980s and has since undergone extensive research to determine its potential as an anti-cancer agent.
Scientific Research Applications
- “MLS001167180” has shown promise as an anticancer agent. Researchers have explored its effects on various cancer cell lines, including breast, lung, and colon cancer. Mechanistically, it may inhibit cell proliferation, induce apoptosis, and interfere with tumor growth pathways .
- Studies suggest that “MLS001167180” exhibits anti-inflammatory properties. It may modulate inflammatory cytokines and suppress the activation of NF-κB, a key regulator of inflammation. This makes it a potential candidate for managing inflammatory diseases .
- The compound has been investigated for its neuroprotective properties. It may enhance neuronal survival, reduce oxidative stress, and mitigate neuroinflammation. Researchers are exploring its potential in neurodegenerative conditions like Alzheimer’s and Parkinson’s disease .
- “MLS001167180” has demonstrated antioxidant activity by scavenging free radicals and protecting cells from oxidative damage. This property could be relevant in preventing age-related diseases and oxidative stress-related conditions .
- Preliminary studies indicate that the compound possesses antimicrobial activity against bacteria and fungi. Researchers are investigating its efficacy against drug-resistant strains and exploring its potential as an alternative to conventional antibiotics .
- Some research suggests that “MLS001167180” may influence metabolic pathways related to lipid metabolism and glucose homeostasis. It could be relevant in managing obesity, diabetes, and related metabolic disorders .
Anticancer Properties
Anti-Inflammatory Activity
Neuroprotective Effects
Antioxidant Capacity
Antimicrobial Potential
Metabolic Disorders and Obesity
If you’d like more detailed information on any specific application, feel free to ask! 😊 .
properties
IUPAC Name |
N-(1,3-dioxoisoindol-5-yl)-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O3/c1-9-2-4-10(5-3-9)14(19)17-11-6-7-12-13(8-11)16(21)18-15(12)20/h2-8H,1H3,(H,17,19)(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBIKTHQSXFBPRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)C(=O)NC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-dioxoisoindol-5-yl)-4-methylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.